Cas no 2648923-64-0 ((2S)-2-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-(propan-2-yl)butanamido-3-hydroxypropanoic acid)

• Product Name: (2S)-2-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-(propan-2-yl)butanamido-3-hydroxypropanoic acid
• CAS No: 2648923-64-0
• MF: C₂₅H₃₀N₂O₆
• MW: 454.515507221222
• CID: 6596098
• PubChem ID: 165516025
• Update Time: 2025-06-08

(2S)-2-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-(propan-2-yl)butanamido-3-hydroxypropanoic acid Chemical and Physical Properties

Names and Identifiers

• (2S)-2-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-(propan-2-yl)butanamido-3-hydroxypropanoic acid
• EN300-1523914
• 2648923-64-0
• (2S)-2-[3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-2-(propan-2-yl)butanamido]-3-hydroxypropanoic acid

• Inchi： 1S/C25H30N2O6/c1-14(2)22(23(29)27-21(12-28)24(30)31)15(3)26-25(32)33-13-20-18-10-6-4-8-16(18)17-9-5-7-11-19(17)20/h4-11,14-15,20-22,28H,12-13H2,1-3H3,(H,26,32)(H,27,29)(H,30,31)/t15?,21-,22?/m0/s1
• InChI Key： LMNNVZFGMVPWBS-DKXYKWQCSA-N
• SMILES： O(C(NC(C)C(C(N[C@H](C(=O)O)CO)=O)C(C)C)=O)CC1C2C=CC=CC=2C2C=CC=CC1=2

Computed Properties

• Exact Mass: 454.21038668g/mol
• Monoisotopic Mass: 454.21038668g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 33
• Rotatable Bond Count: 10
• Complexity: 676
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 125Ų

Additional information on (2S)-2-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-(propan-2-yl)butanamido-3-hydroxypropanoic acid

Introduction to (2S)-2-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-(propan-2-yl)butanamido-3-hydroxypropanoic Acid (CAS No. 2648923-64-0)

(2S)-2-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-(propan-2-yl)butanamido-3-hydroxypropanoic acid is a sophisticated organic compound with significant implications in the field of pharmaceutical chemistry and biochemistry. This compound, identified by its CAS number 2648923-64-0, has garnered attention due to its unique structural features and potential therapeutic applications. The molecule is characterized by a chiral center, a fluorenylmethoxycarbonyl (Fmoc) protecting group, and a propanamido side chain, making it a versatile building block for the synthesis of more complex pharmaceutical agents.

The Fmoc group is a widely used protecting group in peptide synthesis, known for its stability under basic conditions and ease of removal. The presence of the Fmoc moiety in this compound suggests its utility in the synthesis of peptide-based drugs or as an intermediate in the development of novel therapeutic agents. The chiral center at the (2S) position adds another layer of complexity, as stereochemistry plays a crucial role in the biological activity of many pharmaceutical compounds.

The propanamido side chain and the 3-hydroxypropanoic acid moiety contribute to the compound's solubility and reactivity, making it a promising candidate for further derivatization. These structural features can be exploited to develop compounds with enhanced pharmacokinetic properties, such as improved bioavailability or targeted delivery systems. Recent advancements in drug design have emphasized the importance of such multifunctional intermediates in creating next-generation therapeutics.

In recent years, there has been growing interest in the development of fluorinated compounds due to their enhanced metabolic stability and binding affinity. The fluorenylmethoxycarbonyl group in this compound not only serves as a protecting group but also introduces a fluorine atom, which can be leveraged to improve drug efficacy. Fluorinated molecules have shown promise in various therapeutic areas, including oncology and anti-inflammatory treatments, making this compound a valuable asset in medicinal chemistry research.

The synthesis of this compound involves multiple steps, each requiring precise control over reaction conditions to ensure high yield and purity. The use of advanced synthetic techniques, such as asymmetric catalysis or flow chemistry, can further optimize the production process. These methods not only improve efficiency but also minimize waste, aligning with the principles of green chemistry. The growing emphasis on sustainable practices in pharmaceutical manufacturing makes such innovations particularly relevant.

One of the most exciting aspects of this compound is its potential application in the development of enzyme inhibitors. The combination of an amide bond and a hydroxyl group provides multiple sites for interaction with biological targets. This characteristic makes it a suitable candidate for designing molecules that can modulate enzyme activity, which is crucial for treating diseases such as diabetes, cancer, and infectious disorders. Enzyme inhibition is a well-established strategy in drug development, and novel inhibitors are constantly sought to overcome resistance mechanisms.

Moreover, the structural diversity offered by this compound allows for extensive structural analog studies. By varying different functional groups or substituents, researchers can explore how these changes affect biological activity. Such studies are essential for understanding structure-activity relationships (SAR), which guide the optimization process towards more effective drugs. The ability to systematically modify this compound opens up numerous possibilities for discovering new therapeutic entities.

The role of computational chemistry has become increasingly prominent in drug discovery research. Molecular modeling techniques can be used to predict how this compound interacts with biological targets at the atomic level. This approach not only accelerates the design process but also provides insights into mechanisms of action. By integrating experimental data with computational predictions, researchers can develop more informed strategies for drug development.

Another area where this compound shows promise is in peptidomimetics research. Peptidomimetics are designed to mimic the bioactivity of natural peptides while overcoming their limitations, such as poor stability or immunogenicity. The presence of both an amide bond and a hydroxyl group makes this compound a versatile scaffold for creating peptidomimetic libraries. These libraries can be screened for compounds with desired properties, leading to the discovery of novel drugs with improved efficacy and reduced side effects.

The growing demand for personalized medicine has also influenced drug development strategies. Compounds like this one can be tailored to meet specific patient needs by incorporating patient-specific biomarkers into their design. This approach allows for targeted therapy, which can improve treatment outcomes while minimizing adverse effects. The flexibility offered by this compound's structure makes it an ideal candidate for personalized medicine applications.

In conclusion, (2S)-2-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-(propan-2-yl)butanamido-3-hydroxypropanoic acid (CAS No. 2648923-64-0) is a multifunctional compound with significant potential in pharmaceutical research and development. Its unique structural features make it valuable for synthesizing peptide-based drugs, designing enzyme inhibitors, and exploring peptidomimetics. With advancements in synthetic chemistry and computational methods, this compound is poised to play a crucial role in the discovery of next-generation therapeutics that address unmet medical needs.